Cas no 785815-16-9 (Benzamide, 4-methyl-N-[2-(2-phenylethenyl)phenyl]-)
785815-16-9 structure
Product Name:Benzamide, 4-methyl-N-[2-(2-phenylethenyl)phenyl]-
CAS No:785815-16-9
MF:C22H19NO
MW:313.392365694046
CID:530468
PubChem ID:71401618
Update Time:2025-04-19
Benzamide, 4-methyl-N-[2-(2-phenylethenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 4-methyl-N-[2-(2-phenylethenyl)phenyl]-
- 4-methyl-N-[2-(2-phenylethenyl)phenyl]benzamide
- 785815-16-9
- DTXSID70822650
-
- Inchi: 1S/C22H19NO/c1-17-11-14-20(15-12-17)22(24)23-21-10-6-5-9-19(21)16-13-18-7-3-2-4-8-18/h2-16H,1H3,(H,23,24)
- InChI Key: RBQDGTDQSWQWLT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NC1=CC=CC=C1C=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 313.146664230g/mol
- Monoisotopic Mass: 313.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5
- Topological Polar Surface Area: 29.1Ų
Benzamide, 4-methyl-N-[2-(2-phenylethenyl)phenyl]- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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